Cas no 6734-33-4 (4-Methylumbelliferyl-β-D-xylopyranoside)

4-Methylumbelliferyl-β-D-xylopyranoside is a fluorogenic substrate widely used in enzymatic assays, particularly for detecting β-xylosidase activity. Upon cleavage by the enzyme, it releases the highly fluorescent 4-methylumbelliferone, enabling sensitive and quantitative measurements. This compound is valued for its high specificity, stability under standard assay conditions, and low background fluorescence, making it suitable for both research and diagnostic applications. Its water solubility and reliable performance in kinetic studies further enhance its utility in biochemical and microbiological studies. The product is commonly employed in plant biology, carbohydrate metabolism research, and microbial enzyme characterization.

4-Methylumbelliferyl-β-D-xylopyranoside structure

6734-33-4 structure

Product Name:4-Methylumbelliferyl-β-D-xylopyranoside

CAS No:6734-33-4

MF:C₁₅H₁₆O₇

MW:308.283345222473

MDL:MFCD00037607

CID:509635

PubChem ID:24897133

Update Time:2025-06-07

4-Methylumbelliferyl-β-D-xylopyranoside Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one,4-methyl-7-(b-D-xylopyranosyloxy)-
- 4-Methylumbelliferyl-β-D-xylopyranoside
- 4-Methylumbelliferyl beta-D-xylopyranoside
- 4-Methylumbelliferyl β-D-xylopyranoside
- 4-METHYLUMBELLIFERYL-B-D-XYLOPYRANOSIDE
- 4-METHYLUMBELLIFERYL-BETA-D-XYLOPYRANOSIDE
- 4-Methylumbelliferyl-beta-D-xyloside
- METHYLUMBELLIFERYL-B-D-XYLOPYRANOSIDE, 4-(RG)
- 4-Methylumbelliferylb-D-xylopyranoside
- 4'-METHYLUMBELLIFERYL-B-D-XYLOSE
- 4-METHYLUMBELLIFERYL-B-D-XYLOSIDE
- 4-METHYLUMBELLIFERYL-SS-D-XYLOSIDE
- Methyl gallate
- 4-Methyl-7-(beta-D-xylopyranosyloxy)-2H-1-benzopyran-2-one
- 4-Methylumbelliferyl b-D-xylopyranoside
- 4-Methylumbelliferyl beta-D-xyloside
- Methylumbelliferyl-beta-D-xyloside
- 766N8850JA
- 4-Methylumbelliferyl a-D-xylopyranoside
- 2H-1-Benzopyran-2-one, 4-methyl-7-(beta-D-xylopyranosyloxy)-
- 4-Methylumbelliferyl beta-xyloside
- 4-Methylumbelliferyl I(2)-D-xylopyranoside
- SCHEMBL197177
- 4-Methylumbelliferyl-
- 4-methylumbelliferyl-beta-xyloside
- 4-METHYL-7-(.BETA.-D-XYLOPYRANOSYLOXY)-2H-1-BENZOPYRAN-2-ONE
- NS00036114
- Boc-(S)-3-Amino-4-(2-thienyl)butanoicacid
- UNII-766N8850JA
- (4-Methylumbelliferone)-beta-D-xylopyranoside
- 6734-33-4
- 2H-1-Benzopyran-2-one, 4-methyl-7-(.beta.-D-xylopyranosyloxy)-
- HY-137824
- 4-Methylumbelliferyl-beta-D-xylopyranoside, beta-xylosidase substrate
- 4-methyl-7-(((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)-2H-chromen-2-one
- AKOS005257904
- 4-methyl-7-((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yloxy)-2H-chromen-2-one
- BDBM50361734
- A-D-xylopyranoside
- Q27894530
- COUMARIN, 4-METHYL-7-(.BETA.-D-XYLOPYRANOSYLOXY)-
- MFCD00037607
- s12045
- CHEMBL1938471
- 4-METHYLUMBELLIFERONE-.BETA.-D-XYLOSIDE
- AMY41722
- AS-70369
- 4-METHYLUMBELLIFERYL .BETA.-D-XYLOPYRANOSIDE
- 4-METHYLUMBELLIFERYL .BETA.-D-XYLOPYRANOSIDE, (-)-
- 4-methyl-7-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxychromen-2-one
- EINECS 229-784-4
- PD171160
- 4-Methylumbelliferyl- beta -D-xylopyranoside
- 7-(beta-D-Xylopyranosyloxy)-4-methyl-2H-1-benzopyran-2-one
- DTXSID10217687
- AKOS015899834
- 4-methyl-7-{[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy}-2H-chromen-2-one
- 2H-1-Benzopyran-2-one, 4-methyl-7-(b-D-xylopyranosyloxy)-
- 4-methyl-7-{[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy}chromen-2-one
- JWIYLOHVJDJZOQ-KAOXEZKKSA-N
- MDL： MFCD00037607
- Inchi： 1S/C15H16O7/c1-7-4-12(17)22-11-5-8(2-3-9(7)11)21-15-14(19)13(18)10(16)6-20-15/h2-5,10,13-16,18-19H,6H2,1H3/t10-,13+,14-,15+/m1/s1
- InChI Key： JWIYLOHVJDJZOQ-KAOXEZKKSA-N
- SMILES： O1C[C@H]([C@@H]([C@H]([C@@H]1OC1=CC=C2C(C)=CC(=O)OC2=C1)O)O)O

Computed Properties

Exact Mass: 308.09000
Monoisotopic Mass: 308.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 463
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 105
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: White or off white powder
Density: 1.5140
Melting Point: 223 °C
Boiling Point: 572.1 °C at 760 mmHg
Flash Point: 217.3 °C
Refractive Index: 1.646
PSA: 109.36000
LogP: -0.08080
Solubility: dissolve in water

4-Methylumbelliferyl-β-D-xylopyranoside Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
WGK Germany：3
Safety Instruction： S22-S24/25
FLUKA BRAND F CODES：3-10-21
Storage Condition：−20°C

4-Methylumbelliferyl-β-D-xylopyranoside Pricemore >>

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